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Introduction

Macroautophagy, hereafter referred to as autophagy, is a fundamental cellular process for the
degradation and recycling of cytoplasmic components. This catabolic pathway involves the
formation of double-membraned vesicles, called autophagosomes, which engulf cellular
material and deliver it to lysosomes for degradation. The entire process, from autophagosome
formation to lysosomal degradation, is termed autophagic flux. Accurate measurement of
autophagic flux is crucial for understanding the role of autophagy in health and disease, and for
the development of therapeutic modulators of this pathway.

This document provides detailed application notes and protocols for measuring autophagic flux
using a novel fluorescent probe, GFP-LC3-RFP-LC3AG. This genetically encoded probe allows
for a ratiometric analysis of autophagy, providing a more quantitative and reliable assessment
compared to traditional methods.

Principle of the GFP-LC3-RFP-LC3AG Probe

The GFP-LC3-RFP-LC3AG probe is a tandem fluorescent protein construct designed to
monitor autophagic flux in living cells and organisms.[1][2][3][4] Upon expression in cells, the
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probe is cleaved by endogenous ATG4 proteases into two separate proteins in equimolar
amounts: GFP-LC3 and RFP-LC3AG.

e GFP-LC3: This portion of the probe behaves like endogenous LC3. During autophagy
induction, it is lipidated and incorporated into the inner and outer membranes of
autophagosomes. When autophagosomes fuse with lysosomes, the GFP-LC3 within the
resulting autolysosome is degraded by lysosomal hydrolases.

e RFP-LC3AG: This truncated form of LC3 lacks the C-terminal glycine required for lipidation
and incorporation into autophagosomes. Consequently, RFP-LC3AG remains diffusely
localized in the cytosol and is not degraded by autophagy. It serves as an internal control for
probe expression levels.

By measuring the ratio of GFP to RFP fluorescence, one can determine the rate of autophagic
flux. A decrease in the GFP/RFP ratio indicates an increase in autophagic flux, as more GFP-
LC3 is being degraded. Conversely, an increase in the GFP/RFP ratio suggests an inhibition of
autophagic flux.[1][2]

Signaling Pathway and Probe Mechanism

The following diagram illustrates the core autophagy signaling pathway and the mechanism of
action of the GFP-LC3-RFP-LC3AG probe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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